Cas no 1189978-16-2 (8-(3,4-dimethoxybenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(3,4-dimethoxybenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189978-16-2
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 5342615
• Update Time: 2025-07-09

8-(3,4-dimethoxybenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((3,4-dimethoxyphenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3,4-dimethoxyphenyl)sulfonyl-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(3,4-dimethoxyphenyl)sulfonyl]-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3,4-dimethoxybenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C22H25N3O5S/c1-15-5-4-6-16(13-15)20-21(26)24-22(23-20)9-11-25(12-10-22)31(27,28)17-7-8-18(29-2)19(14-17)30-3/h4-8,13-14H,9-12H2,1-3H3,(H,24,26)
• InChI Key： FICZOHQTGHFZFJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(N1CCC2(CC1)N=C(C1C=CC=C(C)C=1)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 801
• XLogP3: 2.4
• Topological Polar Surface Area: 106

Additional information on 8-(3,4-dimethoxybenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

8-(3,4-Dimethoxybenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one: A Comprehensive Overview

The compound 8-(3,4-dimethoxybenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, identified by the CAS number 1189978-16-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this molecule incorporates a triaza ring system fused with a decenone framework, making it a unique example of spirocyclic chemistry.

The synthesis of this compound involves multi-step reactions that highlight the importance of protecting groups and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promise in scaling up production for potential commercial applications.

The structural features of this compound are particularly interesting from a pharmacological perspective. The presence of a sulfonyl group at the 8-position introduces significant electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. Additionally, the 3-methylphenyl substituent at the 3-position contributes to the molecule's hydrophobicity and may play a role in its interaction with biological targets.

Recent research has delved into the potential of this compound as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, investigations into its cytotoxicity profiles have revealed selective activity against certain cancer cell lines, indicating its potential in oncology drug development.

In terms of applications beyond pharmacology, this compound has shown utility in materials science. Its unique spirocyclic structure makes it a candidate for use in advanced polymer systems and self-healing materials. Researchers have explored its ability to act as a crosslinking agent in polymer matrices, enhancing mechanical properties and thermal stability.

The environmental impact of this compound is another area of growing interest. Studies have assessed its biodegradability under various conditions, with findings suggesting moderate persistence in aqueous environments. This information is critical for guiding safe handling practices and minimizing ecological risks associated with its production and use.

In conclusion, 8-(3,4-dimethoxybenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable addition to the chemical landscape.